6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl 2-thiophenecarboxylate

• IUPAC Name: (6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl) thiophene-2-carboxylate
• InChI: InChI=1S/C11H8N4O2S/c1-7-5-8(10-13-12-6-15(10)14-7)17-11(16)9-3-2-4-18-9/h2-6H,1H3
• InChI Key: SGRUFARWCSWTEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=NN=C2C(=C1)OC(=O)C3=CC=CS3
• Molecular Formula: C11H8N4O2S
• DSSTOX Substance ID: DTXSID501161000
• Molecular Weight: 260.27 g/mol
• CAS RN: 478046-03-6

Description

6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl 2-thiophenecarboxylate is a chemical compound that has been of interest to scientific researchers due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains a triazole ring and a pyridazine ring, making it a unique and interesting molecule to study.

Scientific Research Applications

Synthesis and Structural Characterization

• Research has demonstrated the synthesis and characterization of pyridazine derivatives, highlighting their potential biological activities such as anti-tumor and anti-inflammatory effects. Advanced techniques such as NMR, IR, mass spectral studies, and single crystal X-ray diffraction were utilized for this purpose. Additionally, Density Functional Theory (DFT) calculations and Hirshfeld surface analysis provided insights into their molecular properties and intermolecular interactions, supporting their relevance in medicinal chemistry and drug design (Sallam et al., 2021).

Antiproliferative Activity

• Another study focused on the synthesis of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives and evaluated their ester forms for inhibiting the proliferation of endothelial and tumor cells. This research underscores the compound's potential in cancer therapy, especially regarding its role in inhibiting cell growth, albeit without directly mentioning the specific compound (Ilić et al., 2011).

Pharmaceutical Significance of Pyridazine Analogs

• A study highlighted the pharmaceutical importance of heterocyclic compounds like pyridazine analogs. Specifically, the compound 6-chloro-3-[(4-chloro-3-methylphenoxy) methyl][1,2,4]triazolo[4,3-b]pyridazine was synthesized and analyzed through various spectroscopic techniques and X-ray diffraction. Theoretical DFT calculations were performed to complement experimental findings, with a focus on the molecule's electronic properties and potential pharmaceutical applications (Sallam et al., 2021).

Mechanism of Action

Target of Action

The primary targets of the compound “6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl 2-thiophenecarboxylate” are currently unknown

Biochemical Pathways

Without knowledge of the specific targets, it’s challenging to summarize the affected biochemical pathways and their downstream effects . Future studies could provide insights into the biochemical pathways influenced by this compound.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl 2-thiophenecarboxylate” are currently unknown . Understanding these properties is crucial for determining the compound’s bioavailability and its potential as a therapeutic agent.